2-[(3,4-dichlorobenzyl)(phenylsulfonyl)amino]-N-(4-methoxyphenyl)acetamide

• Molecular Formula: C22H20Cl2N2O4S
• Molecular Weight: 479.4 g/mol
• IUPAC Name: 2-[benzenesulfonyl-[(3,4-dichlorophenyl)methyl]amino]-N-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C22H20Cl2N2O4S/c1-30-18-10-8-17(9-11-18)25-22(27)15-26(14-16-7-12-20(23)21(24)13-16)31(28,29)19-5-3-2-4-6-19/h2-13H,14-15H2,1H3,(H,25,27)
• InChI Key: GWZXMQLYWMFSEK-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)NC(=O)CN(CC2=CC(=C(C=C2)Cl)Cl)S(=O)(=O)C3=CC=CC=C3

Description

2-[(3,4-dichlorobenzyl)(phenylsulfonyl)amino]-N-(4-methoxyphenyl)acetamide, also known as DPA, is a compound that has been extensively studied in the field of biochemistry and pharmacology due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 2-[(3,4-dichlorobenzyl)(phenylsulfonyl)amino]-N-(4-methoxyphenyl)acetamide is not fully understood. However, it is believed that 2-[(3,4-dichlorobenzyl)(phenylsulfonyl)amino]-N-(4-methoxyphenyl)acetamide exerts its effects by inhibiting various enzymes and signaling pathways involved in cancer growth, inflammation, and neuroprotection.
Biochemical and Physiological Effects:
2-[(3,4-dichlorobenzyl)(phenylsulfonyl)amino]-N-(4-methoxyphenyl)acetamide has been shown to have various biochemical and physiological effects. In cancer research, 2-[(3,4-dichlorobenzyl)(phenylsulfonyl)amino]-N-(4-methoxyphenyl)acetamide has been shown to induce cell cycle arrest and apoptosis in cancer cells. Inflammation is characterized by the release of pro-inflammatory cytokines, and 2-[(3,4-dichlorobenzyl)(phenylsulfonyl)amino]-N-(4-methoxyphenyl)acetamide has been shown to inhibit the production of these cytokines. In neurological disorders, 2-[(3,4-dichlorobenzyl)(phenylsulfonyl)amino]-N-(4-methoxyphenyl)acetamide has been shown to protect neurons from oxidative stress and apoptosis.

Advantages and Limitations for Lab Experiments

2-[(3,4-dichlorobenzyl)(phenylsulfonyl)amino]-N-(4-methoxyphenyl)acetamide has several advantages for lab experiments. It is a stable compound that can be easily synthesized, and its effects can be easily measured using various assays. However, 2-[(3,4-dichlorobenzyl)(phenylsulfonyl)amino]-N-(4-methoxyphenyl)acetamide has some limitations as well. It has low solubility in water, which can make it difficult to administer in vivo. Additionally, 2-[(3,4-dichlorobenzyl)(phenylsulfonyl)amino]-N-(4-methoxyphenyl)acetamide has not been extensively studied in human clinical trials, so its safety and efficacy in humans are not fully understood.

Future Directions

There are several future directions for the study of 2-[(3,4-dichlorobenzyl)(phenylsulfonyl)amino]-N-(4-methoxyphenyl)acetamide. One direction is to further investigate its potential therapeutic applications in cancer, inflammation, and neurological disorders. Another direction is to study the safety and efficacy of 2-[(3,4-dichlorobenzyl)(phenylsulfonyl)amino]-N-(4-methoxyphenyl)acetamide in human clinical trials. Additionally, the development of more water-soluble analogs of 2-[(3,4-dichlorobenzyl)(phenylsulfonyl)amino]-N-(4-methoxyphenyl)acetamide could improve its potential as a therapeutic agent.
Conclusion:
In conclusion, 2-[(3,4-dichlorobenzyl)(phenylsulfonyl)amino]-N-(4-methoxyphenyl)acetamide is a compound that has been extensively studied for its potential therapeutic applications in cancer, inflammation, and neurological disorders. Its mechanism of action is not fully understood, but it is believed to inhibit various enzymes and signaling pathways involved in these diseases. 2-[(3,4-dichlorobenzyl)(phenylsulfonyl)amino]-N-(4-methoxyphenyl)acetamide has several advantages for lab experiments, but also has some limitations. There are several future directions for the study of 2-[(3,4-dichlorobenzyl)(phenylsulfonyl)amino]-N-(4-methoxyphenyl)acetamide, including further investigation of its potential therapeutic applications and the development of more water-soluble analogs.

Synthesis Methods

The synthesis of 2-[(3,4-dichlorobenzyl)(phenylsulfonyl)amino]-N-(4-methoxyphenyl)acetamide involves the reaction of 3,4-dichlorobenzylamine with phenylsulfonyl chloride to form 2-(3,4-dichlorobenzyl)phenylsulfonamide. This intermediate is then reacted with 4-methoxyacetyl chloride to yield the final product, 2-[(3,4-dichlorobenzyl)(phenylsulfonyl)amino]-N-(4-methoxyphenyl)acetamide.

Scientific Research Applications

2-[(3,4-dichlorobenzyl)(phenylsulfonyl)amino]-N-(4-methoxyphenyl)acetamide has been extensively studied for its potential therapeutic applications in various fields such as cancer, inflammation, and neurological disorders. In cancer research, 2-[(3,4-dichlorobenzyl)(phenylsulfonyl)amino]-N-(4-methoxyphenyl)acetamide has been shown to inhibit the growth of several cancer cell lines, including breast, prostate, and lung cancer. Inflammation is a common factor in many diseases, and 2-[(3,4-dichlorobenzyl)(phenylsulfonyl)amino]-N-(4-methoxyphenyl)acetamide has been shown to have anti-inflammatory properties. In neurological disorders, 2-[(3,4-dichlorobenzyl)(phenylsulfonyl)amino]-N-(4-methoxyphenyl)acetamide has been studied for its potential to act as a neuroprotective agent.